Cas no 80036-89-1 (Methyl 4-Amino-5-(ethylsulphonyl)-2-methoxybenzoate)

Methyl 4-Amino-5-(ethylsulphonyl)-2-methoxybenzoate structure
80036-89-1 structure
Product Name:Methyl 4-Amino-5-(ethylsulphonyl)-2-methoxybenzoate
CAS No:80036-89-1
MF:C11H15NO5S
MW:273.305502176285
MDL:MFCD07787259
CID:60167
PubChem ID:12906443
Update Time:2025-07-02

Methyl 4-Amino-5-(ethylsulphonyl)-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-amino-5-(ethylsulfonyl)-2-methoxybenzoate
    • 2-methoxy-4-amino-5-ethysulfonyl benzoic acid methyl ester
    • Methyl 4-amino-5-ethylsulfonyl-2-methoxybenzoate
    • METHYL 4-AMINO-5-(ETHYLSULPHONYL)-2-METHOXYBENZOATE
    • 2-methoxyl-4-amine-5-ethylsulfonyl methyl benzoate
    • 2-Methoxy-4-amino-5-ethsulfonyl benzoic acid methyl ester
    • 4-Amino-5-ethanesulfonyl-2-methoxy-benzoic acid methyl ester
    • methyl 4-amino-5-(ethanesulfonyl)-2-methoxybenzoate
    • BCP22950
    • EBD55155
    • SBB066400
    • OR3572
    • CM0117
    • LS11
    • methyl4-amino-5-(ethylsulfonyl)-2-methoxybenzoate
    • 80036-89-1
    • DTXSID00512653
    • AC-6118
    • AC2435
    • MFCD07787259
    • SCHEMBL12070949
    • SY042588
    • J-522301
    • PS-7264
    • AKOS015843676
    • 2-methoxyl-4-amino-5-ethylsulfonyl methyl benzoate
    • FT-0645038
    • A839813
    • Methyl 4-amino-5-(ethylsulfonyl)-2-methoxybenzoate (ACI)
    • Methyl 4-amino-2-methoxy-5-ethylsulfonylbenzoate
    • Methyl 4-Amino-5-(ethylsulphonyl)-2-methoxybenzoate
    • MDL： MFCD07787259
    • Inchi： 1S/C11H15NO5S/c1-4-18(14,15)10-5-7(11(13)17-3)9(16-2)6-8(10)12/h5-6H,4,12H2,1-3H3
    • InChI Key： BBWJVKZAKHIKRQ-UHFFFAOYSA-N
    • SMILES： O=C(C1C(OC)=CC(N)=C(S(CC)(=O)=O)C=1)OC

Computed Properties

  • Exact Mass: 273.06700
  • Monoisotopic Mass: 273.06709375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 104

Experimental Properties

  • Density: 1.289
  • Boiling Point: 514.5 ℃ at 760 mmHg
  • Flash Point: 265°C
  • Refractive Index: 1.534
  • PSA: 104.07000
  • LogP: 2.51960

Methyl 4-Amino-5-(ethylsulphonyl)-2-methoxybenzoate Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

Methyl 4-Amino-5-(ethylsulphonyl)-2-methoxybenzoate Customs Data

  • HS CODE：2922509090
  • Customs Data：

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Methyl 4-Amino-5-(ethylsulphonyl)-2-methoxybenzoate Production Method

Production Method 1

80036-90-4 80036-90-4
80036-89-1 80036-89-1
Reaction Conditions
Reference
2-Methoxy-4-nitro-5-alkylsulfonylbenzoic acids and their use as intermediates in the synthesis of drugs
, France, , ,

Production Method 2

1119455-01-4 1119455-01-4
80036-89-1 80036-89-1
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Sodium tungsten oxide (Na2WO4) Solvents: Methanol ,  Water ;  < 10 °C; 10 °C → 35 °C; 1.0 h, 30 - 35 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water ;  cooled
Reference
Improvement of synthetic process of 4-amino-5-(ethylsulfonyl)-2-methoxybenzoic acid
Jiao, Jiasheng; Fan, Shanshan; Zhang, Yong, Hebei Keji Daxue Xuebao, 2014, 35(3), 255-260

Production Method 3

81982-29-8 81982-29-8
80036-89-1 80036-89-1
Reaction Conditions
1.1 Reagents: Phosphorus pentachloride Solvents: Acetonitrile ;  rt → reflux; 1 h, reflux
1.2 Reagents: Water ;  cooled
1.3 Reagents: Sodium bicarbonate ,  Sodium thiosulfate Solvents: Ethyl acetate ,  Water ;  4 h, rt
1.4 rt → reflux; 1 h, reflux
Reference
Synthesis of Amisulpride
Cheng, Yuhong; Kang, Jiangpeng; Chen, Wei; Luo, Zhenfu; Sun, Bo, Zhongguo Yiyao Gongye Zazhi, 2011, 42(11), 801-803

Methyl 4-Amino-5-(ethylsulphonyl)-2-methoxybenzoate Raw materials

Methyl 4-Amino-5-(ethylsulphonyl)-2-methoxybenzoate Preparation Products

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(CAS:80036-89-1)Methyl -4-amino-5-ethylsulfonyl-2-methoxybenzoat
Order Number:JOX-092
Stock Status:in Stock
Quantity:25KG
Purity:99%
Pricing Information Last Updated:Tuesday, 15 July 2025 15:40
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:80036-89-1)阿米酸甲酯
Order Number:LE26635632
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
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Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
(CAS:80036-89-1)2-methoxyl-4-amino-5-ethylsulfonyl methyl benzoate
Order Number:JH073;JH269
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com

Methyl 4-Amino-5-(ethylsulphonyl)-2-methoxybenzoate Spectrogram

13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

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(CAS:80036-89-1)阿米酸甲酯
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